Cas no 2091199-64-1 (4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile)

• Product Name: 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile
• CAS No: 2091199-64-1
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 5105411
• Update Time: 2026-03-03

4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-5-propanenitrile, β-(aminomethyl)-
• 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile

• Inchi： 1S/C10H11N5/c11-3-1-8(5-12)9-2-4-15-10(9)6-13-7-14-15/h2,4,6-8H,1,5,12H2
• InChI Key： QILYJBXALKSDJC-UHFFFAOYSA-N
• SMILES： N12C=CC(C(CN)CC#N)=C1C=NC=N2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 7.70±0.10(Predicted)

Additional information on 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile

4-Amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile: A Comprehensive Overview

The compound 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile, with the CAS number 2091199-64-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

The molecular structure of 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile is characterized by a pyrrolo-triazine core fused with a butanenitrile chain. The pyrrolo[2,1-f][1,2,4]triazine moiety is a heterocyclic ring system that combines the properties of both pyrrole and triazine rings. This fusion creates a highly conjugated system with unique electronic properties. The presence of an amino group (-NH₂) at the fourth position of the butanenitrile chain introduces additional functional diversity to the molecule. The combination of these structural elements makes this compound a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of pyrrolo-triazine derivatives as inhibitors of key enzymes involved in cancer progression. For instance, researchers have reported that certain analogs of this compound exhibit potent anti-proliferative activity against various cancer cell lines. The ability of these molecules to modulate critical signaling pathways such as the PI3K/AKT/mTOR pathway has been extensively investigated. These findings underscore the importance of 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The conjugated nature of the pyrrolo-triazine core makes it an attractive candidate for use in organic electronics. Recent research has demonstrated that derivatives of this compound can serve as efficient electron transport materials in organic light-emitting diodes (OLEDs). The integration of such molecules into electronic devices could pave the way for more efficient and sustainable technologies.

The synthesis of 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile involves a multi-step process that typically begins with the preparation of the pyrrolo-triazine ring system. This is often achieved through cyclization reactions involving appropriate amino and nitrile-containing precursors. Subsequent functionalization steps are then employed to introduce the amino group at the desired position on the butanenitrile chain. Optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity.

The pharmacokinetic properties of this compound have also been studied in detail. Preclinical studies indicate that it exhibits favorable absorption and bioavailability profiles when administered orally. However, further investigations are required to fully understand its metabolic pathways and potential toxicity profiles in vivo. These studies are crucial for determining whether this compound can progress to clinical trials as a therapeutic agent.

In conclusion, 4-amino-3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanenitrile, with its unique structural features and diverse functional groups, represents a promising molecule for both medicinal and materials science applications. Its role as an anti-cancer agent and its potential use in organic electronics highlight its versatility as a research tool and therapeutic candidate. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various fields within chemistry and beyond.